![molecular formula C15H22N2O4 B6220029 3-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)(methyl)amino]propanoic acid CAS No. 2751614-32-9](/img/no-structure.png)
3-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)(methyl)amino]propanoic acid
Overview
Description
3-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)(methyl)amino]propanoic acid, also known as tert-butyl 3-aminopropanoate (TBAP), is an organic compound with a wide range of applications in the field of chemistry. TBAP is a unique compound due to its versatile structure and reactivity, which allows it to be used in a variety of chemical processes. TBAP has been used in the synthesis of various pharmaceuticals, such as anti-inflammatory agents, antibiotics, and anticonvulsants. Additionally, TBAP has been used in the synthesis of agrochemicals, such as herbicides and insecticides, as well as in the production of industrial chemicals, such as dyes and pigments.
Scientific Research Applications
TBAP has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and industrial chemicals. Additionally, TBAP has been used in the synthesis of peptides and peptidomimetics, as well as in the synthesis of novel compounds for use in medicinal chemistry research. TBAP has also been used in the synthesis of materials for use in biophysical and biotechnological research, as well as in the study of enzyme kinetics and protein structure.
Mechanism of Action
TBAP is a reactive compound that has the ability to form covalent bonds with a variety of molecules. In the case of pharmaceuticals, TBAP can react with amines, carboxylic acids, and other functional groups to form new compounds. Additionally, TBAP can react with peptides and peptidomimetics to form novel compounds for use in medicinal chemistry research.
Biochemical and Physiological Effects
TBAP is not known to have any direct biochemical or physiological effects. However, the compounds that are synthesized using TBAP may have biochemical and physiological effects, depending on the specific compound. For example, compounds synthesized using TBAP have been shown to have anti-inflammatory, antibiotic, anticonvulsant, and herbicidal properties.
Advantages and Limitations for Lab Experiments
The use of TBAP in laboratory experiments has several advantages. TBAP is a relatively inexpensive and readily available compound, which makes it an attractive choice for use in laboratory experiments. Additionally, TBAP is a highly reactive compound, which allows it to be used in a variety of chemical processes. However, TBAP is also a volatile compound, which can make it difficult to work with in some laboratory settings.
Future Directions
The use of TBAP in scientific research is expected to continue to grow in the future. TBAP can be used in the synthesis of novel compounds for use in medicinal chemistry research, as well as in the synthesis of materials for use in biophysical and biotechnological research. Additionally, TBAP can be used in the study of enzyme kinetics and protein structure. Furthermore, TBAP can be used in the synthesis of agrochemicals, such as herbicides and insecticides, as well as in the production of industrial chemicals, such as dyes and pigments.
Synthesis Methods
TBAP can be synthesized through a variety of methods, including the reaction of 3-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)(methyl)amino]propanoic acid bromide with 3-aminopropionic acid in aqueous solution or in the presence of a base. Additionally, TBAP can be synthesized through the reaction of this compound chloride with 3-aminopropionic acid in the presence of a base. In both cases, the reaction is typically conducted at room temperature and the resulting product is isolated by filtration.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)(methyl)amino]propanoic acid involves the protection of the amine group, followed by the coupling of the protected amine with the appropriate acid derivative. The protecting group is then removed to yield the final product.", "Starting Materials": [ "4-aminobenzoic acid", "tert-butyl chloroformate", "methylamine", "3-bromopropionic acid", "triethylamine", "diisopropylethylamine", "N,N-dimethylformamide", "dichloromethane", "ethyl acetate", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Protection of the amine group of 4-aminobenzoic acid with tert-butyl chloroformate in the presence of triethylamine and N,N-dimethylformamide to yield N-tert-butoxycarbonyl-4-aminobenzoic acid.", "Coupling of N-tert-butoxycarbonyl-4-aminobenzoic acid with methylamine in the presence of diisopropylethylamine and N,N-dimethylformamide to yield N-tert-butoxycarbonyl-N-methyl-4-aminobenzamide.", "Coupling of N-tert-butoxycarbonyl-N-methyl-4-aminobenzamide with 3-bromopropionic acid in the presence of triethylamine and N,N-dimethylformamide to yield N-tert-butoxycarbonyl-N-methyl-4-[(3-bromopropionyl)amino]benzamide.", "Removal of the protecting group with sodium bicarbonate in water to yield 3-[(4-{[(tert-butoxy)carbonyl]amino}phenyl)(methyl)amino]propanoic acid.", "Purification of the final product by extraction with dichloromethane and ethyl acetate, followed by drying over sodium chloride." ] } | |
| 2751614-32-9 | |
Molecular Formula |
C15H22N2O4 |
Molecular Weight |
294.3 |
Purity |
95 |
Origin of Product |
United States |
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